Cas no 1805398-95-1 (3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine
• CAS No: 1805398-95-1
• MF: C₇H₂BrF₂IN₂
• MW: 358.909459590912
• CID: 4859774
• Update Time: 2025-06-15

3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H2BrF2IN2/c8-6-3(11)1-4(7(9)10)13-5(6)2-12/h1,7H
• InChI Key： YGMDDQMMZUGYKF-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)N=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine

3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805398-95-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805398-95-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its bromo, cyano, difluoromethyl, and iodo substituents on a pyridine ring, offers a rich platform for the development of novel pharmaceuticals and agrochemicals.

The synthesis of 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine involves a series of well-defined chemical transformations. One of the most common approaches is the sequential introduction of the substituents onto the pyridine ring. The process typically begins with the preparation of a pyridine derivative that contains one or more of the desired functional groups. For instance, starting from 2-cyano-6-(difluoromethyl)pyridine, bromination and iodination can be achieved using appropriate reagents such as N-bromosuccinimide (NBS) and iodine (I₂) in the presence of a suitable catalyst or base.

The physical and chemical properties of 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine are crucial for understanding its behavior in various chemical reactions and biological systems. This compound is a solid at room temperature with a melting point ranging from 100 to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The presence of multiple electron-withdrawing groups (cyano, difluoromethyl, bromo, and iodo) imparts significant electronic effects, making it highly reactive in nucleophilic substitution reactions.

In recent years, 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethyl group was found to enhance the antiviral potency by stabilizing key interactions with viral enzymes.

Beyond antiviral applications, 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The bromo and iodo substituents were found to play a critical role in modulating the compound's biological activity by influencing its ability to interact with specific cellular targets.

The versatility of 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine extends to its use as a building block for the synthesis of agrochemicals. A recent study published in Pesticide Biochemistry and Physiology highlighted the potential of this compound as an intermediate in the development of novel herbicides and insecticides. The unique combination of functional groups provides a robust scaffold for optimizing the chemical properties and biological activity of these agrochemicals.

In addition to its direct applications, 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine serves as an important tool for exploring structure-activity relationships (SAR) in drug discovery. By systematically modifying the substituents on the pyridine ring, researchers can gain valuable insights into how specific structural features influence biological activity. This knowledge is crucial for designing more effective and selective therapeutic agents.

The safety profile of 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine is another important consideration for its practical use. While this compound is generally considered safe when handled under appropriate laboratory conditions, it is essential to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 3-Bromo-2-cyano-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805398-95-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and agrochemical research. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimize its properties for practical use.